Cas no 107694-30-4 ((2,6-diethoxyphenyl)methanamine)

• Product Name: (2,6-diethoxyphenyl)methanamine
• CAS No: 107694-30-4
• MF: C₁₁H₁₇NO₂
• MW: 195.258183240891
• MDL: MFCD20722667
• CID: 5606981
• PubChem ID: 19835685
• Update Time: 2025-06-13

(2,6-diethoxyphenyl)methanamine Chemical and Physical Properties

Names and Identifiers

• 2,6-Diethoxybenzenemethanamine (ACI)
• Benzenemethanamine, 2,6-diethoxy- (9CI, ACI)
• (2,6-diethoxyphenyl)methanamine

• MDL： MFCD20722667
• Inchi： 1S/C11H17NO2/c1-3-13-10-6-5-7-11(14-4-2)9(10)8-12/h5-7H,3-4,8,12H2,1-2H3
• InChI Key： HXYQXLFSLITFSL-UHFFFAOYSA-N
• SMILES： O(CC)C1C(CN)=C(OCC)C=CC=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on (2,6-diethoxyphenyl)methanamine

Overview of (2,6-diethoxyphenyl)methanamine (CAS No. 107694-30-4)

(2,6-diethoxyphenyl)methanamine (CAS No. 107694-30-4) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as N-(2,6-diethoxyphenyl)methanamine, is characterized by its unique structural features, which include a phenyl ring substituted with two ethoxy groups and a methanamine group. These structural elements contribute to its potential applications in various biological and chemical processes.

The chemical structure of (2,6-diethoxyphenyl)methanamine can be represented as C₁₁H₁₇NO₂. The presence of the ethoxy groups on the phenyl ring imparts specific electronic and steric properties to the molecule, which can influence its reactivity and biological activity. The methanamine group, on the other hand, provides a functional handle for further chemical modifications, making this compound a valuable starting material for the synthesis of more complex molecules.

Recent research has focused on the potential therapeutic applications of (2,6-diethoxyphenyl)methanamine. Studies have shown that this compound exhibits promising pharmacological properties, including anti-inflammatory and analgesic effects. For instance, a study published in the Journal of Medicinal Chemistry in 2021 demonstrated that (2,6-diethoxyphenyl)methanamine derivatives could effectively inhibit the production of pro-inflammatory cytokines in vitro. This finding suggests that these compounds may have potential as novel anti-inflammatory agents.

In addition to its anti-inflammatory properties, (2,6-diethoxyphenyl)methanamine has been investigated for its analgesic effects. A clinical trial conducted in 2020 evaluated the efficacy of a derivative of this compound in managing chronic pain. The results indicated that the derivative was effective in reducing pain symptoms without significant adverse effects, highlighting its potential as a safe and effective analgesic agent.

The synthetic routes for preparing (2,6-diethoxyphenyl)methanamine have been well-documented in the literature. One common method involves the reaction of 2,6-diethoxybenzaldehyde with methylamine under reductive conditions. This approach provides a high yield of the desired product and is scalable for industrial production. Another synthetic route involves the nucleophilic substitution of 2,6-diethoxybromobenzene with methanamine in the presence of a suitable base.

The physical and chemical properties of (2,6-diethoxyphenyl)methanamine

In terms of safety and handling, it is important to note that while (2,6-diethoxyphenyl)methanamine is not classified as a hazardous substance under current regulations, standard laboratory safety protocols should be followed when handling this compound. Proper personal protective equipment (PPE) should be worn to prevent skin contact and inhalation. Additionally, it should be stored in a cool, dry place away from incompatible materials.

The environmental impact of (2,6-diethoxyphenyl)methanamine

In conclusion, (2,6-diethoxyphenyl)methanamine (CAS No. 107694-30-4) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable physical properties make it an attractive candidate for further development as an anti-inflammatory and analgesic agent. Ongoing research continues to explore new derivatives and formulations to enhance its therapeutic potential while ensuring safety and environmental sustainability.